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Detailed Experimental Protocol

This protocol describes a Dispersive Micro Solid-Phase Extraction combined with Dispersive Liquid-

Liquid MicroExtraction (DμSPE-DLLME) method for the preconcentration and extraction of adipate and

phthalate esters from distillates and similar samples [1].

Reagents and Materials

Analytes: Di-iso-butyl phthalate (DIBP), Di-n-butyl phthalate (DNBP), Di(2-ethylhexyl) adipate

(DEHA), Di(2-ethylhexyl) phthalate (DEHP), and Butylated hydroxytoluene (BHT) [1].
Sorbent: AlFu nano Metal-Organic Framework (MOF). This is synthesized from aluminum sulfate and

fumaric acid and characterized via XRD, FTIR, SEM, EDX, and BET analysis [1].
Solvents: Acetonitrile (ACN), Ethyl acetate (EA), and Carbon tetrachloride (CCl₄) [1].

Salts: Sodium sulfate (Na₂SO₄) and Sodium chloride (NaCl) [1].
Equipment: A gas chromatograph (GC) coupled with a flame ionization detector (FID) or mass

spectrometer (MS) [1].

Sample Preparation Steps

The sample preparation workflow involves two main extraction and concentration steps, which are

visualized in the diagram below.
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Sample Preparation Workflow: DμSPE-DLLME

DμSPE Phase: Pre-concentration and Clean-up

DLLME Phase: Further Concentration

Sample (e.g., distillate)

1. Dispersive Micro Solid-Phase Extraction (DμSPE)

Add 5 mg AlFu nano MOF sorbent
and 2 g Na₂SO₄ to 5 mL sample

Vortex for 2 min

Centrifuge at 5000 rpm for 5 min
(Discard supernatant)

2. Elution of Analytes

3. Dispersive Liquid-Liquid MicroExtraction (DLLME)

Add 100 μL CCl₄ (extraction solvent)
and 1 mL NaCl solution (5% w/v)

Inject eluent (ACN/EA) rapidly
into the solution
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Centrifuge at 5000 rpm for 5 min

4. Analysis

Analyze sedimented phase
by GC-FID/MS

Click to download full resolution via product page

Step-by-Step Instructions:

DμSPE (Pre-concentration and Clean-up):

Take a 5 mL sample in a conical test tube.

Add 5 mg of AlFu nano MOF sorbent and 2 g of sodium sulfate (Na₂SO₄) to the sample [1].
Vortex the mixture for 2 minutes to ensure proper interaction between the sorbent and analytes

[1].
Centrifuge the mixture at 5000 rpm for 5 minutes and carefully discard the supernatant [1].

Elution of Analytes:

To the sedimented sorbent, add a 100 μL mixture of Acetonitrile and Ethyl Acetate
(ACN:EA, 60:40 v/v). This solvent combination has been identified as the most effective for

desorbing the target analytes from the AlFu MOF [1].
Vortex and centrifuge again to separate the eluent, which now contains the concentrated

analytes [1].

DLLME (Further Concentration):

Transfer the eluent to a new test tube containing 1 mL of a 5% (w/v) sodium chloride (NaCl)
solution [1].
Rapidly inject 100 μL of carbon tetrachloride (CCl₄) as the extraction solvent into the solution.

The rapid injection creates a cloudy mixture, indicating the formation of fine droplets that
provide a large surface area for extraction [1].

Centrifuge the mixture at 5000 rpm for 5 minutes to sediment the dense extraction solvent
(CCl₄) at the bottom of the tube [1].
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Analysis:

The sedimented phase is collected and injected into a Gas Chromatograph (GC) for
separation, coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer
(MS) for detection and quantification [1].

Method Performance and Quantitative Data

The DμSPE-DLLME method's effectiveness was evaluated, and key performance metrics for the target

adipate (DEHA) are summarized in the table below.

Table 1: Analytical Performance Data for DEHA using DμSPE-DLLME-GC-FID [1]

Performance Metric Value for DEHA

Linear Dynamic Range 50–10000 µg/L

Limit of Detection (LOD) 30 µg/L

Limit of Quantification (LOQ) 100 µg/L

Enrichment Factor (EF) 420

Relative Recovery (%) (in rose water) 91

Key Considerations for Adipate Analysis

When adapting this protocol for your research, please consider the following points:

Sorbent Selection: The AlFu nano MOF is central to this protocol's efficiency. Its high surface area

and specific interaction with ester compounds make it superior for pre-concentrating adipates and
phthalates from aqueous samples [1].

Matrix Effects: The method has been successfully applied to complex matrices like edible oils and
silicone wristbands (as passive samplers), demonstrating its robustness. However, matrix-matched

calibration or standard addition methods are recommended for accurate quantification in unknown
matrices [2] [1].
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Alternative GC-MS Methods: For laboratories without the capability to synthesize specialized MOFs,

robust Gas Chromatography-Mass Spectrometry (GC-MS) methods are available. These can be
adapted for adipate analysis, often employing Solid Phase Extraction (SPE) for clean-up and

reaching low limits of detection (e.g., 17-230 ng/mL for various phthalates and replacements) [2].
Scope of Analytes: While this protocol highlights DEHA, the principles can be extended to other

adipates and plasticizers. Many modern methods aim to be comprehensive, analyzing over 30
compounds, including phthalates, adipates, and other alternative plasticizers simultaneously [2].

Overall Workflow Summary

The entire analytical process, from sample to result, is summarized in the following workflow diagram.

Overall Analytical Workflow for Adipate Analysis

Sample Collection
(e.g., Water, Oil, Passive Sampler)

Sample Preparation
(DμSPE-DLLME or SPE)

Instrumental Analysis
(GC-MS / GC-FID)

Data Analysis &
Quantification

Click to download full resolution via product page

Conclusion

The DμSPE-DLLME method using an AlFu nano MOF sorbent provides a highly efficient, sensitive, and

robust approach for analyzing adipate esters like DEHA in complex samples. Its high enrichment factor and

good recovery make it particularly suitable for monitoring trace levels of these compounds in environmental

and food-related matrices.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b517275#sample-preparation-for-

adipate-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12272031/
https://www.smolecule.com/products/b517275#sample-preparation-for-adipate-analysis
https://www.smolecule.com/products/b517275#sample-preparation-for-adipate-analysis
https://www.smolecule.com/products/b517275#sample-preparation-for-adipate-analysis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s517275?utm_src=pdf-bulk
https://www.smolecule.com/products/s517275?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

